Cas no 84123-84-2 (1H-Benzimidazole, 4-chloro-2-(4-pyridinyl)-)
84123-84-2 structure
Product Name:1H-Benzimidazole, 4-chloro-2-(4-pyridinyl)-
CAS No:84123-84-2
MF:C12H8ClN3
MW:229.665020942688
CID:989192
PubChem ID:341603
Update Time:2025-04-20
1H-Benzimidazole, 4-chloro-2-(4-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
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- NSC-374039
- 4-Chloro-2-(pyridin-4-yl)-1H-benzo[d]imidazole
- NSC 374039
- NSC374039
- 84123-84-2
- 4-chloro-2-(4-pyridyl)-1H-benzimidazole
- DTXSID90233007
- 1H-Benzimidazole, 4-chloro-2-(4-pyridinyl)-
-
- Inchi: 1S/C12H8ClN3/c13-9-2-1-3-10-11(9)16-12(15-10)8-4-6-14-7-5-8/h1-7H,(H,15,16)
- InChI Key: DATHLKQKULDDGE-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC2=C1N=C(C1C=CN=CC=1)N2
Computed Properties
- Exact Mass: 229.0406750g/mol
- Monoisotopic Mass: 229.0406750g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 41.6Ų
1H-Benzimidazole, 4-chloro-2-(4-pyridinyl)- Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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